![molecular formula C12H17N5O2S B6436177 N-[1-(4-cyanopyrimidin-2-yl)piperidin-3-yl]-N-methylmethanesulfonamide CAS No. 2549034-53-7](/img/structure/B6436177.png)
N-[1-(4-cyanopyrimidin-2-yl)piperidin-3-yl]-N-methylmethanesulfonamide
Description
“N-[1-(4-cyanopyrimidin-2-yl)piperidin-3-yl]-N-methylmethanesulfonamide” is a complex organic compound. It contains a piperidine ring, which is a common structural motif in many pharmaceuticals . It also has a pyrimidine ring, which is a key component in several important biomolecules like nucleotides. The cyanopyrimidine indicates the presence of a nitrile group attached to the pyrimidine ring, which could potentially be involved in various chemical reactions.
Molecular Structure Analysis
The molecular structure of this compound would likely be determined using techniques such as NMR spectroscopy and X-ray crystallography . These techniques can provide detailed information about the positions of atoms in the molecule and the nature of their bonds.Chemical Reactions Analysis
The chemical reactivity of this compound would likely be influenced by the functional groups present. For example, the nitrile group could undergo hydrolysis to form a carboxylic acid, or reduction to form an amine .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would likely be influenced by its functional groups. For example, the presence of a nitrile group could increase its polarity, affecting its solubility in different solvents .Scientific Research Applications
Pharmaceutical Applications
Piperidine derivatives are present in more than twenty classes of pharmaceuticals . They play a significant role in the pharmaceutical industry . This is due to their wide range of biological activities, making them key components in the production of drugs .
Anticancer Applications
Piperidine derivatives have shown potential as anticancer agents . They have been found to exhibit antiproliferative and antimetastatic effects on various types of cancers both in vitro and in vivo .
Antimicrobial Applications
Piperidine derivatives have also been utilized as antimicrobial agents . Their structure allows them to interact with various biological targets, potentially inhibiting the growth of harmful microorganisms .
Anti-Inflammatory Applications
Piperidine derivatives have shown potential as anti-inflammatory agents . They may help reduce inflammation in the body, which is beneficial in the treatment of various inflammatory diseases .
Antipsychotic Applications
Piperidine derivatives have been used in the production of antipsychotic drugs . These drugs are used to manage psychosis, including delusions, hallucinations, paranoia, or disordered thought .
Antioxidant Applications
Piperine, a piperidine derivative, shows powerful antioxidant action because of its capability of hindering or suppressing free radicals . This makes it potentially useful in combating oxidative stress, a key factor in aging and many diseases .
Analgesic Applications
Piperidine derivatives have been used as analgesics . These compounds can potentially provide pain relief, making them useful in the management of various pain conditions .
properties
IUPAC Name |
N-[1-(4-cyanopyrimidin-2-yl)piperidin-3-yl]-N-methylmethanesulfonamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H17N5O2S/c1-16(20(2,18)19)11-4-3-7-17(9-11)12-14-6-5-10(8-13)15-12/h5-6,11H,3-4,7,9H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YJDWXIYLNPRURX-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C1CCCN(C1)C2=NC=CC(=N2)C#N)S(=O)(=O)C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H17N5O2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
295.36 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-[1-(4-cyanopyrimidin-2-yl)piperidin-3-yl]-N-methylmethanesulfonamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![3-{3-[({3-cyclopropyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}oxy)methyl]pyrrolidin-1-yl}-6-(trifluoromethyl)pyridazine](/img/structure/B6436096.png)
![2-{3-[({3-cyclopropyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}oxy)methyl]pyrrolidin-1-yl}-4-(trifluoromethyl)pyrimidine](/img/structure/B6436104.png)
![4-{3-[({3-cyclopropyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}oxy)methyl]pyrrolidin-1-yl}-6-ethyl-5-fluoropyrimidine](/img/structure/B6436111.png)
![2-[4-(6-cyclopropyl-2-methylpyrimidin-4-yl)piperazin-1-yl]quinoxaline](/img/structure/B6436114.png)
![3-(3-fluorophenyl)-6-({1-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]pyrrolidin-3-yl}methoxy)pyridazine](/img/structure/B6436115.png)
![2-[4-(6-cyclopropyl-2-methylpyrimidin-4-yl)piperazin-1-yl]-6-fluoro-1,3-benzoxazole](/img/structure/B6436130.png)
![5-{3-[({3-cyclopropyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}oxy)methyl]pyrrolidin-1-yl}-2-(trifluoromethyl)pyridine](/img/structure/B6436132.png)
![2-{3-[({3-cyclopropyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}oxy)methyl]pyrrolidin-1-yl}-5-methoxypyrimidine](/img/structure/B6436136.png)
![2-[4-(6-cyclopropyl-2-methylpyrimidin-4-yl)piperazin-1-yl]-1,3-benzothiazole](/img/structure/B6436141.png)
![N-{4-[(2-cyclopropyl-6-methylpyrimidin-4-yl)amino]phenyl}acetamide](/img/structure/B6436157.png)
![N-[1-(3-cyanopyridin-2-yl)pyrrolidin-3-yl]-N-methylmethanesulfonamide](/img/structure/B6436159.png)
![5-[4-(2-cyclopropyl-6-methylpyrimidin-4-yl)piperazin-1-yl]-6-phenyl-2,3-dihydropyridazin-3-one](/img/structure/B6436187.png)
![N-[1-(4-cyanopyrimidin-2-yl)pyrrolidin-3-yl]-N-methylmethanesulfonamide](/img/structure/B6436197.png)
![N-methyl-1-phenyl-N-(1-{pyrazolo[1,5-a]pyrazin-4-yl}pyrrolidin-3-yl)methanesulfonamide](/img/structure/B6436198.png)